Cas no 31009-07-1 (4-Quinolinecarboxylic acid, 8-fluoro-2-(trifluoromethyl)-)

4-Quinolinecarboxylic acid, 8-fluoro-2-(trifluoromethyl)- structure
31009-07-1 structure
Product name:4-Quinolinecarboxylic acid, 8-fluoro-2-(trifluoromethyl)-
CAS No:31009-07-1
MF:C11H5F4NO2
MW:259.15651679039
CID:1445548
PubChem ID:21452048

4-Quinolinecarboxylic acid, 8-fluoro-2-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • 4-Quinolinecarboxylic acid, 8-fluoro-2-(trifluoromethyl)-
    • DTXSID401205671
    • 31009-07-1
    • RUPQGZWJBGXRPP-UHFFFAOYSA-N
    • AKOS024263577
    • 8-Fluoro-2-(trifluoromethyl)-4-quinolinecarboxylic acid
    • SCHEMBL11669235
    • Inchi: InChI=1S/C11H5F4NO2/c12-7-3-1-2-5-6(10(17)18)4-8(11(13,14)15)16-9(5)7/h1-4H,(H,17,18)
    • InChI Key: RUPQGZWJBGXRPP-UHFFFAOYSA-N
    • SMILES: C1=CC2=C(C(=C1)F)N=C(C=C2C(=O)O)C(F)(F)F

Computed Properties

  • Exact Mass: 259.02565
  • Monoisotopic Mass: 259.02564105g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 334
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 50.2Ų

Experimental Properties

  • PSA: 50.19

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